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Compound of Interest

Compound Name: Barium di(ethanesulphonate)

Cat. No.: B15176592

Technical Guide: Barium di(ethanesulphonate)
CAS Number: 74113-46-5

Synonyms: ethanesulfonic acid,barium ethanesulfonate;ethanesulfonate;EINECS 277-716-7[1]

This document provides a comprehensive overview of the safety data and handling protocols

for Barium di(ethanesulphonate), intended for researchers, scientists, and professionals in
drug development.

Physicochemical Data

The following table summarizes the key physical and chemical properties of Barium
di(ethanesulphonate).
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Property Value Reference
Molecular Formula C4H10Ba06S2 Echemi
Molecular Weight 363.61 g/mol Echemi
Appearance No data available

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Density No data available

Toxicological Information

The toxicity of barium compounds is largely dependent on their solubility, with soluble
compounds posing a greater risk.[2][3] While specific toxicological data for Barium
di(ethanesulphonate) is limited, information on soluble barium compounds provides guidance.
Ingestion of soluble barium compounds can lead to a range of adverse health effects.[4]
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Endpoint Observation Species Reference

Harmful if swallowed.
Ingestion of soluble
barium compounds
o can cause
Acute Oral Toxicity ] ) Human
gastrointestinal
issues, muscular
tremors, and cardiac

irregularities.

] Harmful if inhaled.
Acute Inhalation )
. May cause respiratory  Human
Toxicity o
irritation.

Skin

Corrosion/Irritation

No data available

Eye Damage/Irritation No data available

No ingredient of this
product present at
levels greater than or
) o equal t0 0.1% is
Carcinogenicity ) »

identified as probable,
possible or confirmed
human carcinogen by

IARC.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Barium
di(ethanesulphonate) were not available in the searched literature. General methodologies for
assessing the acute toxicity of chemical substances are outlined in guidelines such as those
provided by the Organisation for Economic Co-operation and Development (OECD).

Safety and Handling
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Proper safety precautions are essential when handling any barium compound. The following
diagrams illustrate the recommended safety measures and first-aid procedures.
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Recommended Safety Precautions for Barium di(ethanesulphonate) Handling

Handling Procedure

In work area

Engineering Contrg Hygiene Pragtices

Ventilation Gloves Goggles Lab Coat Respirator Wash Hands No Food/Drink

First-Aid Procedures for Barium di(ethanesulphonate) Exposure

Exposure

If inhaled /If on skin i If swallowed

Routes of Bxposure & Immediate Actions

Inhalation Skin Contact Eye Contact Ingestion

ith soap and water cautiously with water eek immediate

Fresh Air Wash Skin Rinse Eyes Medical Attention

If symptoms persist \If irritation occurs /If irritation persists

Seek Medical Advice :
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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